![molecular formula C5H4IN3 B3043935 2-(4-Iodo-1H-pyrazol-1-yl)acetonitrile CAS No. 955965-81-8](/img/structure/B3043935.png)
2-(4-Iodo-1H-pyrazol-1-yl)acetonitrile
Overview
Description
“2-(4-Iodo-1H-pyrazol-1-yl)acetonitrile” is a chemical compound that is widely used in scientific research. It is a pyrazole derivative, which is a class of compounds that contain a five-membered aromatic ring with two nitrogen atoms and three carbon atoms .
Molecular Structure Analysis
The molecular structure of “2-(4-Iodo-1H-pyrazol-1-yl)acetonitrile” consists of a pyrazole ring attached to an acetonitrile group. The pyrazole ring contains two nitrogen atoms and three carbon atoms, with one of the carbon atoms being substituted with an iodine atom .Scientific Research Applications
- Antitumor Potential : Researchers have synthesized related imidazole-containing compounds and evaluated their antitumor activity against various cell lines . Investigating the potential of 2-(4-Iodo-1H-pyrazol-1-yl)acetonitrile in cancer therapy could be a promising avenue.
- Fragment Combination Mode : Recent research highlights a unique fragment combination mode involving [NC] + [CC] + [N], leading to the synthesis of multi-substituted pyrazoles . Further exploration of this scaffold could yield novel derivatives with diverse biological activities.
Medicinal Chemistry and Drug Development
Pyrazole-Based Heterocycles
Future Directions
Mechanism of Action
Target of Action
Compounds with similar structures, such as imidazole-containing compounds, have been known to target a broad range of biological activities .
Mode of Action
It’s worth noting that compounds with similar structures have been shown to interact with their targets in a variety of ways, leading to a range of biological activities .
Biochemical Pathways
Compounds with similar structures have been known to affect a variety of biochemical pathways .
Pharmacokinetics
It’s worth noting that the compound’s physical form is solid and it has a molecular weight of 25103 , which may influence its bioavailability.
Result of Action
Compounds with similar structures have been known to exhibit a range of biological activities .
Action Environment
It’s worth noting that the compound is stored at room temperature , which may suggest some level of stability under standard environmental conditions.
properties
IUPAC Name |
2-(4-iodopyrazol-1-yl)acetonitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4IN3/c6-5-3-8-9(4-5)2-1-7/h3-4H,2H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWWQXOACJJDOCA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NN1CC#N)I | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4IN3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.01 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Iodo-1H-pyrazol-1-yl)acetonitrile |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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